Cas no 2171250-22-7 (3-(2R)-N-(cyclopropylmethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid)
3-(2R)-N-(cyclopropylmethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(2R)-N-(cyclopropylmethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid
- 3-[(2R)-N-(cyclopropylmethyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid
- 2171250-22-7
- EN300-1550150
-
- Inchi: 1S/C27H32N2O5/c1-2-7-24(26(32)29(15-14-25(30)31)16-18-12-13-18)28-27(33)34-17-23-21-10-5-3-8-19(21)20-9-4-6-11-22(20)23/h3-6,8-11,18,23-24H,2,7,12-17H2,1H3,(H,28,33)(H,30,31)/t24-/m1/s1
- InChI Key: FPWXTWBMDNGTKD-XMMPIXPASA-N
- SMILES: O=C([C@@H](CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CCC(=O)O)CC1CC1
Computed Properties
- Exact Mass: 464.23112213g/mol
- Monoisotopic Mass: 464.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 12
- Complexity: 702
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 95.9Ų
3-(2R)-N-(cyclopropylmethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1550150-0.05g |
3-[(2R)-N-(cyclopropylmethyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid |
2171250-22-7 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1550150-0.1g |
3-[(2R)-N-(cyclopropylmethyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid |
2171250-22-7 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1550150-0.25g |
3-[(2R)-N-(cyclopropylmethyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid |
2171250-22-7 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1550150-0.5g |
3-[(2R)-N-(cyclopropylmethyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid |
2171250-22-7 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1550150-1.0g |
3-[(2R)-N-(cyclopropylmethyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid |
2171250-22-7 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1550150-2.5g |
3-[(2R)-N-(cyclopropylmethyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid |
2171250-22-7 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1550150-5.0g |
3-[(2R)-N-(cyclopropylmethyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid |
2171250-22-7 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1550150-10.0g |
3-[(2R)-N-(cyclopropylmethyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid |
2171250-22-7 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1550150-50mg |
3-[(2R)-N-(cyclopropylmethyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid |
2171250-22-7 | 50mg |
$2829.0 | 2023-09-25 | ||
| Enamine | EN300-1550150-100mg |
3-[(2R)-N-(cyclopropylmethyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid |
2171250-22-7 | 100mg |
$2963.0 | 2023-09-25 |
3-(2R)-N-(cyclopropylmethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid Related Literature
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
Additional information on 3-(2R)-N-(cyclopropylmethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid
Introduction to 3-(2R)-N-(cyclopropylmethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic Acid (CAS No. 2171250-22-7)
3-(2R)-N-(cyclopropylmethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid, identified by its CAS number 2171250-22-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.
The molecular structure of 3-(2R)-N-(cyclopropylmethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid is characterized by its complex arrangement of functional groups, including an amide linkage, a cyclopropylmethyl side chain, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. These features contribute to its unique chemical properties and biological interactions, which are being thoroughly investigated in various research settings.
In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The structural complexity of 3-(2R)-N-(cyclopropylmethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid makes it a valuable candidate for such investigations. Its ability to interact with specific targets within cellular machinery has led to its exploration as a potential lead compound in drug discovery programs.
One of the most compelling aspects of this compound is its potential to serve as a building block for the synthesis of more complex molecules. The presence of the Fmoc group, for instance, is particularly useful in peptide synthesis and proteomics research. This protective group allows for selective modification and deprotection steps, enabling researchers to construct intricate peptidomimetics with high precision.
The cyclopropylmethyl moiety in the structure of 3-(2R)-N-(cyclopropylmethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid adds another layer of complexity and functionality. Cyclopropane rings are known for their stability and ability to participate in various chemical reactions, making them attractive for medicinal chemistry applications. The incorporation of this group into the molecule may enhance its binding affinity or selectivity towards biological targets.
Recent studies have begun to unravel the pharmacological potential of related compounds that share structural motifs with 3-(2R)-N-(cyclopropylmethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid. These investigations have highlighted the importance of amide linkages in modulating enzyme activity and receptor binding. The precise stereochemistry of the amine group at the 2-position, specifically the (2R) configuration, is likely to play a critical role in determining the compound's biological efficacy.
The fluorenylmethoxycarbonyl (Fmoc) group not only serves as a protective group in synthetic chemistry but also contributes to the overall hydrophobicity of the molecule. This property can influence how the compound partitions between different environments within a cell, potentially affecting its bioavailability and target engagement. The balance between hydrophobic and hydrophilic regions is crucial for optimizing drug-like properties such as solubility and permeability.
In vitro studies have begun to explore the interactions between 3-(2R)-N-(cyclopropylmethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid and various biological targets. Initial results suggest that this compound may exhibit inhibitory activity against certain enzymes or receptors implicated in disease pathways. However, further research is needed to fully characterize its mechanism of action and assess its potential as a therapeutic agent.
The synthesis of this compound represents a significant achievement in organic chemistry, demonstrating the ability to construct complex molecules with high fidelity. The use of advanced synthetic techniques and methodologies has enabled researchers to access novel structural scaffolds that were previously difficult or impossible to prepare. This progress underscores the importance of innovation in chemical synthesis for advancing pharmaceutical research.
The future prospects for 3-(2R)-N-(cyclopropylmethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid are promising, with ongoing studies aimed at optimizing its pharmacological properties and exploring new applications. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in translating laboratory findings into clinical benefits for patients worldwide.
2171250-22-7 (3-(2R)-N-(cyclopropylmethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)